Cas no 1197193-40-0 (2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine)

2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine structure
1197193-40-0 structure
Product Name:2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine
CAS No:1197193-40-0
MF:C6H4ClN5
MW:181.582458496094
CID:2134184
Update Time:2023-08-04

2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-Pyrimido[4,5-d]pyrimidin-4-amine
    • 4-amino-2-chloropyrimido[4,5-d]pyrimidine
    • 2-Chloro-pyrimido[4,5-D]pyrimidin-4-amine
    • Inchi: 1S/C6H4ClN5/c7-6-11-4(8)3-1-9-2-10-5(3)12-6/h1-2H,(H2,8,9,10,11,12)
    • InChI Key: QSKHDOXVSOEEPH-UHFFFAOYSA-N
    • SMILES: ClC1=NC(=C2C=NC=NC2=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 166
  • Topological Polar Surface Area: 77.6
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